(E)-4-(Dimethylamino)-N-[4-(dimethylamino)-4-methylcyclohexyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[4-(dimethylamino)-4-methylcyclohexyl]but-2-enamide
• InChI: InChI=1S/C15H29N3O/c1-15(18(4)5)10-8-13(9-11-15)16-14(19)7-6-12-17(2)3/h6-7,13H,8-12H2,1-5H3,(H,16,19)/b7-6+
• InChI Key: JXARUVMOBMVTND-VOTSOKGWSA-N
• Canonical SMILES: CC1(CCC(CC1)NC(=O)C=CCN(C)C)N(C)C
• Isomeric SMILES: CC1(CCC(CC1)NC(=O)/C=C/CN(C)C)N(C)C
• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol

Description

(E)-4-(Dimethylamino)-N-[4-(dimethylamino)-4-methylcyclohexyl]but-2-enamide, commonly known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a derivative of cyclohexylamines and is commonly used as a reagent in organic chemical synthesis.

Mechanism of Action

The mechanism of action of DMABN is not well understood. However, it is believed that DMABN acts as a nucleophile in organic chemical reactions. It has been shown to react with a variety of electrophiles, including aldehydes, ketones, and imines.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of DMABN. However, it has been shown to be a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. DMABN has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

DMABN has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and stored. It is also a versatile reagent that can be used in a variety of organic chemical reactions. However, DMABN has some limitations. It is a toxic compound that can be harmful if ingested or inhaled. It is also a flammable compound that requires careful handling.

Future Directions

There are several future directions for research on DMABN. One area of research could focus on the development of new synthetic methods for DMABN. Another area of research could focus on the use of DMABN as a reagent in the synthesis of new compounds with potential biological activity. Additionally, research could be conducted to further understand the mechanism of action of DMABN and its potential biochemical and physiological effects.

Synthesis Methods

DMABN can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-(dimethylamino)-4-methylcyclohexanone with (E)-4-chloro-2-butenenitrile in the presence of a base such as sodium hydride. The resulting product is then treated with dimethylamine to form DMABN. Another method involves the reaction of 4-(dimethylamino)-4-methylcyclohexanone with (E)-4-chloro-2-butenenitrile in the presence of a palladium catalyst and a phosphine ligand.

Scientific Research Applications

DMABN has been extensively used in scientific research as a reagent in organic chemical synthesis. It has been used in the synthesis of a variety of compounds, including chiral cyclohexylamines, pyridines, and quinolines. DMABN has also been used as a reagent in the synthesis of natural products such as alkaloids and terpenoids.